Cas no 101527-46-2 (Thymidine, a,a-difluoro- (9CI))

• Product Name: Thymidine, a,a-difluoro- (9CI)
• CAS No: 101527-46-2
• MF: C₁₀H₁₂F₂N₂O₅
• MW: 278.209489822388
• CID: 173687
• PubChem ID: 130510
• Update Time: 2025-04-19

Thymidine, a,a-difluoro- (9CI) Chemical and Physical Properties

Names and Identifiers

• Thymidine, a,a-difluoro- (9CI)
• 5-(difluoromethyl)-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
• alpha,alpha-difluorothymidine
• 2'-deoxy-5-(difluoromethyl)uridine
• 5-Difluoromethyl-2'-deoxyuridine
• F2-Tdr
• Thymidine, alpha,alpha-difluoro-
• DTXSID20143983
• SCHEMBL10644951
• 101527-46-2
• CHEMBL2368800
• YATQDPXPMDMPID-RRKCRQDMSA-N

• Inchi： 1S/C10H12F2N2O5/c11-8(12)4-2-14(10(18)13-9(4)17)7-1-5(16)6(3-15)19-7/h2,5-8,15-16H,1,3H2,(H,13,17,18)/t5-,6+,7+/m0/s1
• InChI Key： YATQDPXPMDMPID-RRKCRQDMSA-N
• SMILES： FC(C1C(NC(N(C=1)[C@H]1C[C@@H]([C@@H](CO)O1)O)=O)=O)F

Computed Properties

• Exact Mass: 278.07146
• Monoisotopic Mass: 278.07142781g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 99.1Ų

Experimental Properties

• PSA: 99.1